Cas no 667912-61-0 (4-chloro-N-(3,5-di-tert-butylphenyl)-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: 4-chloro-N-(3,5-di-tert-butylphenyl)-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 667912-61-0
• MF: C₂₁H₂₅ClF₃NO₂S
• MW: 447.941914319992
• CID: 5417765
• Update Time: 2025-10-29

4-chloro-N-(3,5-di-tert-butylphenyl)-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(3,5-ditert-butylphenyl)-3-(trifluoromethyl)benzenesulfonamide
• 4-chloro-N-(3,5-di-tert-butylphenyl)-3-(trifluoromethyl)benzene-1-sulfonamide

• Inchi： 1S/C21H25ClF3NO2S/c1-19(2,3)13-9-14(20(4,5)6)11-15(10-13)26-29(27,28)16-7-8-18(22)17(12-16)21(23,24)25/h7-12,26H,1-6H3
• InChI Key： MQQWKTSHVNATLB-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(C1C=CC(=C(C(F)(F)F)C=1)Cl)NC1C=C(C=C(C(C)(C)C)C=1)C(C)(C)C

Additional information on 4-chloro-N-(3,5-di-tert-butylphenyl)-3-(trifluoromethyl)benzene-1-sulfonamide

Introduction to 4-chloro-N-(3,5-di-tert-butylphenyl)-3-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 667912-61-0)

4-chloro-N-(3,5-di-tert-butylphenyl)-3-(trifluoromethyl)benzene-1-sulfonamide, identified by its CAS number 667912-61-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, including the presence of a chloro group, a trifluoromethyl substituent, and bulky tert-butyl groups, contribute to its unique chemical properties and potential utility in various scientific domains.

The molecular structure of 4-chloro-N-(3,5-di-tert-butylphenyl)-3-(trifluoromethyl)benzene-1-sulfonamide consists of a benzene ring substituted with a chloro group at the 4-position, a sulfonamide moiety at the 1-position, and a 3-position substituent featuring a trifluoromethyl group. Additionally, the phenyl ring attached to the sulfonamide nitrogen is further functionalized with two tert-butyl groups at the 3 and 5 positions. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, making it an intriguing candidate for further investigation in drug discovery and material science.

In recent years, sulfonamides have been extensively studied due to their broad spectrum of biological activities. These compounds are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The introduction of electron-withdrawing groups such as chloro and trifluoromethyl enhances the lipophilicity and metabolic stability of sulfonamides, which are critical factors for their efficacy as pharmaceutical agents. Moreover, the bulky tert-butyl groups can improve solubility and binding affinity in biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 4-chloro-N-(3,5-di-tert-butylphenyl)-3-(trifluoromethyl)benzene-1-sulfonamide with biological targets more accurately. These studies suggest that the compound may interact with enzymes and receptors involved in key metabolic pathways, potentially leading to novel therapeutic applications. For instance, preliminary computational studies have indicated that this sulfonamide could bind to enzymes such as cytochrome P450s, which play a crucial role in drug metabolism.

The synthesis of 4-chloro-N-(3,5-di-tert-butylphenyl)-3-(trifluoromethyl)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro group typically involves electrophilic aromatic substitution reactions, while the sulfonamide moiety is formed through nucleophilic substitution or condensation reactions. The subsequent introduction of the trifluoromethyl group can be achieved using fluorinating agents such as Selectfluor or DAST (diethylaminosulfur trifluoride). Finally, the tert-butyl groups are often introduced via Friedel-Crafts alkylation reactions using tert-butanol or isobutylene in the presence of an acid catalyst.

The physicochemical properties of 4-chloro-N-(3,5-di-tert-butylphenyl)-3-(trifluoromethyl)benzene-1-sulfonamide are influenced by its structural features. The presence of electron-withdrawing groups like chloro and trifluoromethyl increases its polarity and solubility in polar solvents such as dimethyl sulfoxide (DMSO) and acetonitrile. Conversely, the bulky tert-butyl groups reduce its solubility in nonpolar solvents but enhance its stability against hydrolysis and oxidation. These properties make it a versatile compound for both laboratory research and potential industrial applications.

In pharmaceutical research, 4-chloro-N-(3,5-di-tert-butylphenyl)-3-(trifluoromethyl)benzene-1-sulfonamide has been investigated for its potential as an intermediate in the synthesis of more complex drug molecules. Its unique structural framework allows for modifications at multiple positions, enabling chemists to tailor its properties for specific biological targets. For example, researchers have explored derivatives of this compound that exhibit enhanced binding affinity to certain enzymes or receptors by introducing additional functional groups or altering existing ones.

The impact of substituents on the biological activity of sulfonamides has been a focal point in recent studies. The electron-withdrawing nature of chloro and trifluoromethyl groups can increase hydrogen bonding interactions with biological targets, thereby enhancing potency. On the other hand, the steric hindrance caused by tert-butyl groups can improve selectivity by excluding certain non-target molecules from binding sites. These findings highlight the importance of structural optimization in developing effective pharmaceutical agents.

Industrial applications of 4-chloro-N-(3,5-di-tert-butylphenyl)-3-(trifluoromethyl)benzene-1-sulfonamide extend beyond pharmaceuticals into materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of electron-withdrawing groups enhances charge transport capabilities, while the rigid aromatic structure provides mechanical stability to these materials.

The environmental impact of sulfonamides has also been a subject of interest. While these compounds are generally biodegradable under certain conditions, their persistence in aquatic environments can pose challenges if not properly managed. Researchers are exploring green chemistry approaches to minimize waste and improve sustainability during synthesis processes for compounds like 4-chloro-N-(3,5-di-tert-butylphenyl)-3-(trifluoromethyl)benzene-1-sulfonamide.

In conclusion,4-chloro-N-(3,5-di-tert-butylphenyl)-3-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 667912-61-0) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced materials engineering. As research continues to uncover new synthetic methods and applications for this sulfonamide derivative,its importance is likely to grow further in both academic research and industrial settings.